Cas no 26850-26-0 (Propanenitrile,2-[(4-hydroxyphenyl)amino]-2-methyl-)
![Propanenitrile,2-[(4-hydroxyphenyl)amino]-2-methyl- structure](https://www.kuujia.com/scimg/cas/26850-26-0x500.png)
26850-26-0 structure
Product name:Propanenitrile,2-[(4-hydroxyphenyl)amino]-2-methyl-
Propanenitrile,2-[(4-hydroxyphenyl)amino]-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile,2-[(4-hydroxyphenyl)amino]-2-methyl-
- 2-(4-hydroxyanilino)-2-methylpropanenitrile
- 2-((4-hydroxyphenyl)amino)-2-methylpropanenitrile
- 2-(4-hydroxyphenylamino)-2-methylpropanenitrile
- AC1L6VWZ
- NSC509202
- SureCN1715955
- MFCD24550002
- 26850-26-0
- SY343147
- NSC-509202
- DTXSID90325496
- AMY39708
- 2-[(4-hydroxyphenyl)amino]-2-methylpropanenitrile
- MSDNIFRUGJFOGS-UHFFFAOYSA-N
- SCHEMBL1715955
-
- Inchi: InChI=1S/C10H12N2O/c1-10(2,7-11)12-8-3-5-9(13)6-4-8/h3-6,12-13H,1-2H3
- InChI Key: MSDNIFRUGJFOGS-UHFFFAOYSA-N
- SMILES: OC1C=CC(NC(C)(C)C#N)=CC=1
Computed Properties
- Exact Mass: 176.09506
- Monoisotopic Mass: 176.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56Ų
- XLogP3: 1.9
Experimental Properties
- Density: 1.172
- Boiling Point: 378.4°Cat760mmHg
- Flash Point: 182.7°C
- Refractive Index: 1.601
- PSA: 56.05
- LogP: 2.17928
Propanenitrile,2-[(4-hydroxyphenyl)amino]-2-methyl- Related Literature
-
Sebile Işık Büyükekşi,Abdurrahman Şengül,Seda Erdönmez,Ahmet Altındal,Efe Baturhan Orman,Ali Rıza Özkaya Dalton Trans., 2018,47, 2549-2560
-
Rui Xiong,Naihua Miao,Yan-Ling Li,Jian Zhou,Yuanchun Pan,Cuilian Wen,Bo Wu,Zhimei Sun RSC Adv., 2017,7, 8936-8943
-
Chris H. Greene Faraday Discuss., 2004,127, 413-423
-
Xiao-Hui Guan,Liu Yang,Xin Guan,Guang-Sheng Wang RSC Adv., 2015,5, 36185-36191
26850-26-0 (Propanenitrile,2-[(4-hydroxyphenyl)amino]-2-methyl-) Related Products
- 2094028-97-2(N-[(1S,2R)-2-[4-(1-Hydroxy-1-methylethyl)-1H-1,2,3-triazol-1-yl]cyclohexyl]-2-propenamide)
- 1904018-26-3(1-[1-(naphthalene-1-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione)
- 2172457-51-9(3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamido-2-methylpropanoic acid)
- 1432681-40-7(3-Methylimidazolidin-4-one hydrochloride)
- 2101546-35-2(trans-4-fluorocyclohexanecarboxylate methyl)
- 2167391-45-7(N4,N4-dimethyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)pyridine-3,4-diamine)
- 565207-38-7(N,N-diethyl-3-4-(prop-2-en-1-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylbenzene-1-sulfonamide)
- 1807190-52-8(4-Bromo-2-fluoro-3-(fluoromethoxy)phenol)
- 1366323-84-3((3S)-3-{(tert-butoxy)carbonylamino}-3-(3-chlorothiophen-2-yl)propanoic acid)
- 1823559-63-2(4-(2,4,6-Trifluorophenyl)-1,3-oxazolidin-2-one)
Recommended suppliers
Wuhan brilliant Technology Co.,Ltd
Gold Member
CN Supplier
Bulk

Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
CN Supplier
Reagent

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent

Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
